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Compound of Interest

Compound Name:
Lyso-globotetraosylceramide

(d18:1)

Cat. No.: B10783359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal guidance for

Lyso-globotetraosylceramide (d18:1). Adherence to these protocols is critical to ensure

personnel safety and maintain experimental integrity. While specific hazard data for Lyso-
globotetraosylceramide (d18:1) is limited, it should be treated as a potentially hazardous

substance.[1][2] The following procedures are based on best practices for handling similar

bioactive lipids and powdered biochemicals.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact. The following table summarizes the required PPE for handling Lyso-
globotetraosylceramide (d18:1) in both its solid, powdered form and when in solution.
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Protection Type Recommended PPE Purpose Applicable Standard

Eye/Face Protection

Safety glasses with

side-shields or

chemical splash

goggles. A face shield

should be worn over

protective eyewear

when a splash hazard

exists.[3][4]

Protects against

airborne powder,

chemical splashes,

and vapors.[3]

ANSI Z87.1 marked.

[3][4]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully-fastened

laboratory coat, long

pants, and closed-toe

shoes.[3][4]

Prevents skin contact

with the chemical.

Laboratory coats

protect clothing and

underlying skin from

contamination.[3]

EN 374 (for gloves).[3]

Respiratory Protection

Generally not required

for handling small

quantities in a well-

ventilated area. If

weighing the

powdered form or if

aerosolization is

possible, a NIOSH-

approved respirator is

recommended.[3]

Protects against the

inhalation of fine

powders or aerosols.

NIOSH approved.[3]

Safe Handling and Operational Protocol
All manipulations of Lyso-globotetraosylceramide (d18:1) should be performed in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.

Preparation and Use:

Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment and materials.
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Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing (Solid Form): When weighing the solid powder, perform this task in a chemical

fume hood or a balance enclosure to control dust. Avoid creating and inhaling dust.

Creating a Stock Solution: Lyso-globotetraosylceramide (d18:1) is soluble in a 4:3:1

solution of chloroform:methanol:water.[2] When dissolving, add the solvent to the solid to

minimize the potential for powder dispersal.

Post-Handling: After handling, thoroughly wash hands and any exposed skin.

Storage:

Long-term: Store the solid material at -20°C for long-term stability.[2][5][6]

Short-term: For short-term storage, keep the container tightly sealed in a dry, dark place at 0-

4°C.[3]

Spill Management:

Small Powder Spills: Carefully sweep up the material, avoiding dust generation. Place the

collected material into a sealed container for hazardous waste disposal.

Small Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand). Place the

absorbent material into a sealed container for hazardous waste disposal.

Large Spills: Evacuate the area and follow your institution's emergency procedures for

chemical spills.

Disposal Plan
All materials that have come into contact with Lyso-globotetraosylceramide (d18:1) are

considered contaminated and must be disposed of as hazardous waste.

Contaminated Materials: This includes used gloves, disposable lab coats, absorbent

materials, and empty containers.
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Waste Collection: Collect all contaminated materials in a designated, sealed, and clearly

labeled hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste: Lyso-
globotetraosylceramide (d18:1)" and any other hazard warnings as required by your

institution.

Disposal: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste.

Workflow for Safe Handling of Lyso-
globotetraosylceramide (d18:1)
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

1. Prepare Work Area
(Chemical Fume Hood)

2. Don Required PPE
(Gloves, Lab Coat, Eyewear)

3. Weigh Solid
(Minimize Dust)

Proceed to Handling

4. Dissolve in Solvent

5. Perform Experiment

6. Decontaminate Work Area

Proceed to Cleanup

7. Dispose of Waste
(Sealed Hazardous Waste Container)

8. Doff PPE

9. Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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